Cas no 133747-74-7 (5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid)

5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid Properties

Names and Identifiers

• 5-Oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylic acid
• 5-oxo-1-(4-propylphenyl)-3-Pyrrolidinecarboxylic acid
• 5-oxo-1-(4-propylphenyl)pyrrolidine-3-carboxylicAcid
• 1-(4-PROPYLPHENYL)-5-OXOPYRROLIDINE-3-CARBOXYLIC ACID
• DTXSID40438267
• AKOS009113621
• EN300-31428
• Z228589528
• 133747-74-7
• SCHEMBL6268829
• FT-0714304
• 1-(4-PROPYLPHENYL)-5-OXOPYRROLIDINE-3-CARBOXYLICACID
• +Expand

• MDL： MFCD08445229
• InChIKey： FCAJUGBVJNATGI-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17NO3/c1-2-3-10-4-6-12(7-5-10)15-9-11(14(17)18)8-13(15)16/h4-7,11H,2-3,8-9H2,1H3,(H,17,18)
• SMILES： O=C1N(C2C=CC(CCC)=CC=2)CC(C(O)=O)C1

Computed Properties

• Exact Mass: 247.12091
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 247.12084340g/mol
• Heavy Atom Count: 18
• Complexity: 321
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61
• Boiling Point: 518.1±50.0 °C at 760 mmHg
• Melting Point: 136-138 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 267.2±30.1 °C
• Density: 1.2±0.1 g/cm3